N-[4-(3-Bromoanilino)quinazolin-6-yl]hexa-2,4-dienamide

• CAS RN: 194423-08-0
• Molecular Formula: C20H17BrN4O
• Molecular Weight: 409.3 g/mol
• IUPAC Name: N-[4-(3-bromoanilino)quinazolin-6-yl]hexa-2,4-dienamide
• InChI: InChI=1S/C20H17BrN4O/c1-2-3-4-8-19(26)24-16-9-10-18-17(12-16)20(23-13-22-18)25-15-7-5-6-14(21)11-15/h2-13H,1H3,(H,24,26)(H,22,23,25)
• InChI Key: FDWGPDCUBAYMRY-UHFFFAOYSA-N
• Canonical SMILES: CC=CC=CC(=O)NC1=CC2=C(C=C1)N=CN=C2NC3=CC(=CC=C3)Br

Description

N-[4-(3-Bromoanilino)quinazolin-6-yl]hexa-2,4-dienamide is a useful research compound. Its molecular formula is C20H17BrN4O and its molecular weight is 409.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 0.67g of 2,4-hexadienoic acid in 10 ml of tetrahydrofuran was cooled in an ice bath. A 0.79 ml portion of isobutyl chloroformate followed by a 0.66 ml portion of N-methyl morpholine were added. After about 1 minute a solution of 1.6 g of N-(3-bromophenyl)-4,6-quinazolindiamine in 10 ml of pyridine was added. The reaction was allowed to come to room temperature and stir overnight. The solvents were removed at reduced pressure and the solid was recrystallized to give 1.0 g of N-[4-[(3-bromophenyl)amino]-6-quinazolinyl]-2,4-hexadienamide: mp=258-260° C.